Cas no 4247-23-8 (7-Oxabicyclo[4.1.0]heptane,3-ethyl-)

7-Oxabicyclo[4.1.0]heptane,3-ethyl- structure
4247-23-8 structure
Product Name:7-Oxabicyclo[4.1.0]heptane,3-ethyl-
CAS No:4247-23-8
MF:C8H14O
MW:126.196162700653
CID:333284
PubChem ID:145736
Update Time:2025-04-19

7-Oxabicyclo[4.1.0]heptane,3-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 7-Oxabicyclo[4.1.0]heptane,3-ethyl-
    • 3-Ethyl-7-oxabicyclo(4.1.0)heptane
    • 4-ethyl-7-oxabicyclo[4.1.0]heptane
    • 7-Oxabicyclo(4.1.0)heptane, 3-ethyl-
    • 4-ethylcyclohexene oxide
    • UNII-59X5L9U059
    • Q27261725
    • 3-ethyl-7-oxabicyclo[4.1.0]heptane
    • DTXSID10962509
    • AKOS000141763
    • SCHEMBL1439871
    • 3-ethyl-7-oxabicyclo(4,1,0)heptane
    • 4247-23-8
    • 59X5L9U059
    • Inchi: 1S/C8H14O/c1-2-6-3-4-7-8(5-6)9-7/h6-8H,2-5H2,1H3
    • InChI Key: BCWMBWSIQNQIHR-UHFFFAOYSA-N
    • SMILES: O1C2CCC(CC)CC12

Computed Properties

  • Exact Mass: 126.10452
  • Monoisotopic Mass: 126.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.53

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